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Compound of Interest

Compound Name: Ceramide 7

CAS No.: 873802-45-0

Cat. No.: B12742535

Get Quote

A Note on Nomenclature: The term "Ceramide 7" is not a standard scientific designation. In

scientific literature, ceramides are classified based on their molecular structure, specifically the

length of the N-acyl chain and the type of sphingoid base. For instance, a ceramide with a 16-

carbon saturated acyl chain is denoted as C16:0-ceramide. While some commercial products

may use numerical naming, this guide will adhere to the standard scientific nomenclature to

ensure clarity and accuracy for our intended audience of researchers, scientists, and drug

development professionals. This guide will explore the significant structural and functional

differences that arise from variations in ceramide's acyl chain length.

Ceramides are a class of sphingolipids that are integral components of cell membranes and

serve as critical signaling molecules in a myriad of cellular processes.[1][2] Their biological

functions are profoundly influenced by the length and saturation of their N-acyl chain, leading to

a diverse range of effects on cell fate.[3][4] This guide provides a comprehensive overview of

the structural and functional differences among key ceramide species, with a focus on their

roles in cellular signaling, particularly apoptosis.
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Structural and Functional Differences of Key
Ceramide Species
The length of the N-acyl chain is a critical determinant of a ceramide's function. Generally,

ceramides are categorized as short-chain (e.g., C2, C6), long-chain (e.g., C16, C18), and very-

long-chain (e.g., C24, C24:1).[3] These structural variations lead to distinct biophysical

properties and differential engagement with downstream signaling pathways.

Long-chain ceramides, such as C16:0-ceramide, are often associated with the induction of

apoptosis, cell cycle arrest, and cellular senescence.[5][6] In contrast, very-long-chain

ceramides, like C24:0-ceramide, have been implicated in promoting cell proliferation and

survival.[6][7] The balance between these different ceramide species is crucial for maintaining

cellular homeostasis, and a disequilibrium is often observed in disease states such as cancer.

[6][7] For instance, an elevated ratio of C16:0-ceramide to C24:0-ceramide has been linked to

increased cell death.[8][9]

Table 1: Summary of Functional Differences Between Long-Chain and Very-Long-Chain

Ceramides

Feature
Long-Chain Ceramides
(e.g., C16:0, C18:0)

Very-Long-Chain
Ceramides (e.g., C24:0,
C24:1)

Primary Functions

Pro-apoptotic, anti-

proliferative, induction of

senescence[5][6]

Pro-proliferative, cell

survival[6][7]

Role in Cancer
Generally considered tumor-

suppressive[8]

Can promote cancer

progression[6]

Membrane Properties
Can increase membrane

fluidity[3]

Tend to make membranes

thicker and less fluid[3]

Mitochondrial Effects

Can form pores in the

mitochondrial outer membrane,

leading to cytochrome c

release[4]

May disrupt the formation of

pro-apoptotic mitochondrial

pores[4]
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Ceramide-Mediated Signaling Pathways
Ceramides act as second messengers in a variety of signaling cascades, with the induction of

apoptosis being one of the most extensively studied.[10][11][12] Ceramide accumulation, often

in response to cellular stress, can trigger a cascade of events leading to programmed cell

death.[10][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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